(E)-2-(4-chlorophenyl)-2-oxoethyl 3-(3-(benzofuran-2-yl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl)acrylate

• IUPAC Name: [2-(4-chlorophenyl)-2-oxoethyl] (E)-3-[3-(1-benzofuran-2-yl)-1-(2-cyanoethyl)pyrazol-4-yl]prop-2-enoate
• InChI: InChI=1S/C25H18ClN3O4/c26-20-9-6-17(7-10-20)21(30)16-32-24(31)11-8-19-15-29(13-3-12-27)28-25(19)23-14-18-4-1-2-5-22(18)33-23/h1-2,4-11,14-15H,3,13,16H2/b11-8+
• InChI Key: VSLXXJNRMDCUIE-DHZHZOJOSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=NN(C=C3C=CC(=O)OCC(=O)C4=CC=C(C=C4)Cl)CCC#N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(O2)C3=NN(C=C3/C=C/C(=O)OCC(=O)C4=CC=C(C=C4)Cl)CCC#N
• Molecular Formula: C25H18ClN3O4
• Molecular Weight: 459.9 g/mol

Description

(E)-2-(4-chlorophenyl)-2-oxoethyl 3-(3-(benzofuran-2-yl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl)acrylate is a useful research compound. Its molecular formula is C25H18ClN3O4 and its molecular weight is 459.89. The purity is usually 95%.
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Scientific Research Applications

Facile Synthesis Techniques

Research has shown that related compounds can be synthesized through one-pot reactions, which are efficient and versatile methods for creating a wide range of chemical structures. For instance, ethyl 2-cyano-3-(5-chloro-1,3-diphenylpyrazol-4-yl)acrylate undergoes conjugate and direct additions forming novel polyfunctional pyrazolyl-substituted monocyclic pyridines and fused pyridines in one-pot reactions, illustrating the synthetic versatility of similar compounds in creating complex heterocycles (Latif, Rady, & Döupp, 2003).

Photopolymerization Initiators

Compounds similar to the target molecule have been studied for their role in photopolymerization, acting as initiators or co-initiators. The presence of functional groups like acrylates makes them suitable for initiating polymerization reactions, which are critical in materials science for creating novel polymers with desired properties (Lalevée, Tehfe, Allonas, & Fouassier, 2008).

Antimicrobial and Antioxidant Activities

Research on benzofuranyl esters, which share structural motifs with the target compound, has demonstrated potential antimicrobial and antioxidant activities. These findings suggest that compounds with similar structures could be explored for their biological activities, contributing to the development of new therapeutic agents or preservatives (Kumar et al., 2015).

Environmental and Material Science Applications

Related research has explored the environmental persistence and reactivity of unsaturated esters, including acrylates, with atmospheric radicals. Such studies are crucial for understanding the environmental impact of chemical compounds and their derivatives, as well as for designing materials with specific degradation profiles (Moreno et al., 2014).